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Compound of Interest

Compound Name: Tetrapropylene glycol

Cat. No.: B038144 Get Quote

An In-depth Technical Guide to Tetrapropylene Glycol for Researchers, Scientists, and Drug

Development Professionals

This technical guide provides a comprehensive overview of tetrapropylene glycol, including

its chemical and physical properties, synthesis, analytical methods, and potential applications

in research and development. The information is tailored for researchers, scientists, and

professionals in the field of drug development.

Core Identity and Properties
Tetrapropylene glycol is a member of the polypropylene glycol (PPG) family, which are

polymers of propylene glycol.[1] It is a clear, colorless, and viscous liquid.[2]

1.1. Chemical Identifiers

The primary CAS number for tetrapropylene glycol is 24800-25-7.[3][4][5] Other CAS

numbers, such as 25657-08-3 and 30242-05-8, may refer to specific isomers or entries in

different chemical inventories.[2][6]
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Identifier Value

CAS Number 24800-25-7[3][4][5]

Molecular Formula C12H26O5[2][3]

Molecular Weight 250.33 g/mol [2][3]

IUPAC Name
2-[2-[2-(2-

hydroxypropoxy)propoxy]propoxy]propan-1-ol[2]

Synonyms Tetra(propylene glycol), PPG-4[2]

1.2. Physicochemical Properties

The following table summarizes the key physical and chemical properties of tetrapropylene
glycol.

Property Value

Appearance Colorless, viscous liquid[2]

Boiling Point 348.9 °C at 760 mmHg[7]

Density 1.033 g/cm³[7]

Flash Point 164.8 °C[7]

Vapor Pressure 2.96E-06 mmHg at 25°C[7]

Refractive Index 1.455[7]

Solubility
Miscible with water and many organic solvents.

[8]

Synthesis of Tetrapropylene Glycol
Tetrapropylene glycol is synthesized through the polymerization of propylene oxide (also

known as 1,2-epoxypropane).[7] The process typically involves an acid or base catalyst. Below

is a representative experimental protocol for its synthesis.
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2.1. Experimental Protocol: Synthesis from Propylene Oxide

This protocol is a representative example of the cationic polymerization of propylene oxide.

Materials:

Propylene oxide (1,2-epoxypropane), purified by fractional distillation[9]

Ethylene glycol (as an initiator)[9]

Acid-exchanged montmorillonite clay (Maghnite-H+) as a catalyst[9]

Dichloromethane (solvent)[9]

Procedure:

Dry the Maghnite-H+ catalyst at 120 °C overnight and cool in a desiccator containing P2O5.

[9]

In a reaction vessel, add the dried catalyst (e.g., 0.1 g) and ethylene glycol (e.g., 0.086 mol).

[9]

Slowly add propylene oxide (e.g., 10 g, 0.172 mol) to the stirred mixture. The reaction can be

carried out in bulk or in a solvent like dichloromethane at room temperature (e.g., 20 °C).[9]

Allow the reaction to proceed for the desired time. Aliquots can be taken to monitor the

progress of the polymerization.[9]

At the end of the reaction, dissolve the mixture in dichloromethane and filter to remove the

catalyst.[9]

The final product is obtained by drying the filtrate under vacuum to remove the solvent.[9]

2.2. Synthesis Workflow Diagram
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Synthesis Workflow of Tetrapropylene Glycol
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GC Analysis Workflow for Tetrapropylene Glycol
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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